Cas no 2228514-74-5 (4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine)
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine
- 2228514-74-5
- EN300-1959066
-
- Inchi: 1S/C11H13F3N2/c12-8-1-6-16-9(7-8)10(15)2-4-11(13,14)5-3-10/h1,6-7H,2-5,15H2
- InChI Key: HUUVOQOUKIMQBB-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C=C(C=CN=2)F)(CC1)N)F
Computed Properties
- Exact Mass: 230.10308291g/mol
- Monoisotopic Mass: 230.10308291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.9Ų
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959066-0.05g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 0.05g |
$1779.0 | 2023-09-17 | ||
| Enamine | EN300-1959066-0.1g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 0.1g |
$1863.0 | 2023-09-17 | ||
| Enamine | EN300-1959066-0.25g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 0.25g |
$1948.0 | 2023-09-17 | ||
| Enamine | EN300-1959066-0.5g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 0.5g |
$2033.0 | 2023-09-17 | ||
| Enamine | EN300-1959066-1.0g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 1g |
$2118.0 | 2023-05-26 | ||
| Enamine | EN300-1959066-2.5g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 2.5g |
$4150.0 | 2023-09-17 | ||
| Enamine | EN300-1959066-5.0g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 5g |
$6140.0 | 2023-05-26 | ||
| Enamine | EN300-1959066-10.0g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 10g |
$9105.0 | 2023-05-26 | ||
| Enamine | EN300-1959066-1g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 1g |
$2118.0 | 2023-09-17 | ||
| Enamine | EN300-1959066-5g |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine |
2228514-74-5 | 5g |
$6140.0 | 2023-09-17 |
4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine
Research Brief on 4,4-Difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine (CAS: 2228514-74-5): Recent Advances and Applications
The compound 4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine (CAS: 2228514-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated cyclohexyl and pyridinyl moieties, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a versatile scaffold for medicinal chemistry applications.
A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine, achieving a 78% yield through a palladium-catalyzed cross-coupling reaction. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further derivatization. Notably, the presence of fluorine atoms enhances its metabolic stability and membrane permeability, critical factors for drug candidates targeting central nervous system (CNS) disorders.
In the context of therapeutic applications, preliminary in vitro studies have demonstrated the compound's affinity for serotonin receptors (5-HT2A and 5-HT7), with IC50 values in the low micromolar range. This finding, reported in a 2024 ACS Chemical Neuroscience paper, suggests potential utility in neuropsychiatric drug development. Molecular docking simulations revealed that the fluoropyridine group forms critical hydrogen bonds with key residues in the receptor binding pockets, explaining the observed selectivity.
Further investigations have explored the compound's role as a building block for proteolysis-targeting chimeras (PROTACs). A recent patent application (WO2023124567) describes its incorporation into bifunctional molecules designed to target oncogenic proteins for degradation. The difluorocyclohexylamine moiety appears to confer optimal linker geometry and physicochemical properties for effective ternary complex formation between the target protein and E3 ubiquitin ligase.
From a safety perspective, acute toxicity studies in rodent models (LD50 > 500 mg/kg) indicate a favorable preliminary safety profile. However, researchers caution that comprehensive ADME (absorption, distribution, metabolism, and excretion) studies are still ongoing, particularly regarding potential fluorinated metabolite formation. The compound's environmental fate also warrants investigation given the persistence of polyfluorinated compounds in ecosystems.
The pharmaceutical industry has shown growing interest in this scaffold, with at least two major companies listing 4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine in their 2024 compound libraries for high-throughput screening. Its combination of synthetic accessibility, structural novelty, and promising biological activity makes it a strong candidate for lead optimization programs across multiple therapeutic areas.
Future research directions likely include: (1) exploration of asymmetric synthesis routes to access enantiomerically pure forms, (2) development of radiolabeled versions for PET imaging applications, and (3) systematic structure-activity relationship (SAR) studies to optimize receptor binding profiles. The compound's unique fluorination pattern may also enable 19F NMR applications in fragment-based drug discovery.
2228514-74-5 (4,4-difluoro-1-(4-fluoropyridin-2-yl)cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)